2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C20H13ClF2N4OS/c21-13-3-1-12(2-4-13)17-10-18-20(24-7-8-27(18)26-17)29-11-19(28)25-16-6-5-14(22)9-15(16)23/h1-10H,11H2,(H,25,28)
• InChI Key: CVJDHEJJMUEDIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN3C=CN=C(C3=C2)SCC(=O)NC4=C(C=C(C=C4)F)F)Cl
• Molecular Formula: C20H13ClF2N4OS
• Molecular Weight: 430.9 g/mol

Description

The compound is a white solid with a yield of 92%. It has a molecular formula of C18H13ClN3O and an average mass of 322.0747. The compound is part of the pyrazolo[1,5-a]pyrazin-4-yl class, which is highly used in medicinal chemistry and drug molecule production.

Synthesis Analysis

The compound can be synthesized by the reaction of ethyl 3-aryl-1-(2-bromoethyl)-1H-pyrazole-5-carboxylate and amine in general heating conditions and microwave-assisted conditions.

Molecular Structure Analysis

The compound has a complex structure that includes a pyrazolo[1,5-a]pyrazin-4-yl moiety. The structure also includes a 4-chlorophenyl group.

Chemical Reactions Analysis

The compound is part of a class of compounds that can undergo a one-step synthesis from saturated ketones and 3-aminopyrazoles. This transformation involves the in situ formation of α,β-unsaturated ketones via a radical process, followed by [3+3] annulation with 3-aminopyrazoles in one pot.

Physical And Chemical Properties Analysis

The compound has a melting point of 316–318 °C. Its IR (KBr, cm −1) values are 3173–3028 (NH), 1697 (C O). The 1 H NMR (DMSO, 400 MHz) δ values are: 7.40 (t, 1H, J = 8.0 Hz, Ar–H), 7.48 (t, 2H, J = 8.0 Hz, Ar–H), 7.55 (d, 2H, J = 8.6 Hz, Ar–H), 7.56 (s, 1H, pyrazole–H), 7.81 (d, 2H, J = 8.6 Hz, Ar–H), 8.00 (d, 2H, J = 8.0 Hz, Ar–H), 8.17 (s, 1H, pyrazine–H), 11.72 (s, 1H, NH).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition is an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal progression of the cell cycle, leading to a halt in cell division

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the proliferation of cancer cells .

Pharmacokinetics

In silico admet studies and drug-likeness studies using a boiled egg chart showed suitable pharmacokinetic properties .

Result of Action

The compound’s action results in significant cytotoxic activities against certain cell lines, including MCF-7 and HCT-116 . It also induces apoptosis within HCT cells . These effects make it a potential candidate for cancer treatment.

Biochemical Analysis

Biochemical Properties

2-{[2-(4-chlorophenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to inhibit certain kinases, which are crucial for cell signaling pathways. The nature of these interactions often involves binding to the active site of the enzyme, thereby preventing substrate access and subsequent biochemical reactions .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, altering gene expression, and affecting cellular metabolism. For example, in cancer cells, this compound has been shown to induce apoptosis by disrupting the mitochondrial membrane potential and activating caspases .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. This binding often results in conformational changes that either enhance or inhibit the enzyme’s activity. Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that while the compound is relatively stable under standard laboratory conditions, it can degrade over extended periods, leading to a decrease in its efficacy .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, such as reducing tumor growth in cancer models. At higher doses, it can cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects are often observed, where a minimal effective dose is required to achieve the desired therapeutic outcome .